Cas no 1259230-61-9 ((2Z,4Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-5-phenylpenta-2,4-dienamide)

• Product Name: (2Z,4Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-5-phenylpenta-2,4-dienamide
• CAS No: 1259230-61-9
• MF: C₂₁H₁₈N₂O₃
• MW: 346.379225254059
• CID: 6086833
• PubChem ID: 97556050
• Update Time: 2025-07-17

(2Z,4Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-5-phenylpenta-2,4-dienamide Chemical and Physical Properties

Names and Identifiers

• 1259230-61-9
• (2Z,4Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-5-phenylpenta-2,4-dienamide

• Inchi： 1S/C21H18N2O3/c1-15(11-16-5-3-2-4-6-16)12-17(14-22)21(24)23-18-7-8-19-20(13-18)26-10-9-25-19/h2-8,11-13H,9-10H2,1H3,(H,23,24)/b15-11-,17-12-
• InChI Key： QGEUZLKNSCCTLR-OZFCMSLCSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)NC(/C(/C#N)=C\C(\C)=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 346.13174244g/mol
• Monoisotopic Mass: 346.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on (2Z,4Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-5-phenylpenta-2,4-dienamide

Introduction to (2Z,4Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-5-phenylpenta-2,4-dienamide and Its Significance in Modern Chemical Research

Chemical compounds continue to play a pivotal role in the advancement of pharmaceuticals and biochemical research. Among these, (2Z,4Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-5-phenylpenta-2,4-dienamide, with the CAS number 1259230-61-9, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in both academic and industrial research settings.

The molecular structure of (2Z,4Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-5-phenylpenta-2,4-dienamide is characterized by its complex arrangement of functional groups. The presence of a cyano group at the 2-position and a penta-2,4-dienamide backbone suggests potential interactions with biological targets that could be exploited for therapeutic purposes. Specifically, the benzodioxin moiety is known for its role in various pharmacological applications, while the phenyl group contributes to the compound's overall stability and bioavailability.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation and oxidative stress. Studies have indicated that certain derivatives of benzodioxin exhibit anti-inflammatory properties by inhibiting key enzymes such as COX and LOX. The compound (2Z,4Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-5-phenylpenta-2,4-dienamide is being investigated for its potential to interact with these pathways, offering a new avenue for the development of therapeutic agents.

One of the most compelling aspects of this compound is its ability to undergo various chemical transformations that can lead to the synthesis of more complex derivatives. Researchers have explored different methodologies to modify the structure of (2Z,4Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-5-phenylpenta-2,4-dienamide, including functional group interconversions and ring closures. These modifications have not only enhanced our understanding of its reactivity but also opened up new possibilities for its application in drug discovery.

The synthesis of (2Z,4Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-5-phenylpenta-2,4-dienamide involves multiple steps that require precise control over reaction conditions. The use of advanced catalytic systems has been crucial in achieving high yields and purity levels. For instance, transition metal catalysts have been employed to facilitate key bond-forming reactions without compromising the integrity of sensitive functional groups. This underscores the importance of innovative synthetic strategies in the production of complex organic molecules.

From a biological perspective, the compound's potential lies in its ability to interact with specific receptors or enzymes in a targeted manner. Preliminary studies have suggested that it may possess properties similar to those of known bioactive molecules used in treating chronic inflammatory diseases. The benzodioxin scaffold is particularly interesting because it has been shown to exhibit selectivity towards certain biological targets while minimizing off-target effects.

The role of computational chemistry in understanding the behavior of such compounds cannot be overstated. Molecular modeling techniques have been used extensively to predict how (2Z,4Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methyl-5-phenylpenta-2,4-dienamide might interact with biological targets at the molecular level. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding experimental efforts towards more effective drug design.

In conclusion，the compound (CAS no 1259230) remains an exciting area for further research due to its unique structural features and potential therapeutic applications. As our understanding of its chemical and biological properties continues to grow，so too does the likelihood that it will play a significant role in future pharmaceutical developments。The ongoing exploration into this molecule exemplifies the dynamic nature of chemical research，where each discovery opens up new avenues for innovation。